Cas no 514821-16-0 (Ethyl 4-(2-methylprop-2-enyl)benzoate)

• Product name: Ethyl 4-(2-methylprop-2-enyl)benzoate
• CAS No: 514821-16-0
• MF: C₁₃H₁₆O₂
• MW: 204.26494
• MDL: MFCD00671914
• CID: 1572353
• PubChem ID: 10921621

Ethyl 4-(2-methylprop-2-enyl)benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(2-methylprop-2-enyl)benzoate
• 3-(4-carboethoxyphenyl)-2-methyl-1-propene
• CTK4J4329
• AG-F-74255
• KB-177978
• 4-(2-METHYL-ALLYL)-BENZOIC ACID ETHYL ESTER
• ETHYL 4-(2-METHYLPROP-2-EN-1-YL)BENZOATE
• MFCD00671914
• DTXSID30448411
• AKOS016016809
• 514821-16-0
• Ethyl 4-(2-methylprop-2-enyl)benzoate

• MDL： MFCD00671914
• Inchi： InChI=1S/C13H16O2/c1-4-15-13(14)12-7-5-11(6-8-12)9-10(2)3/h5-8H,2,4,9H2,1,3H3
• InChI Key： AWGPVBBWNVSYNN-UHFFFAOYSA-N
• SMILES： CCOC(=O)C1=CC=C(C=C1)CC(=C)C

Computed Properties

• Exact Mass: 204.11500
• Monoisotopic Mass: 204.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 4.4

Experimental Properties

• PSA: 26.30000
• LogP: 2.98190

Ethyl 4-(2-methylprop-2-enyl)benzoate Security Information

Ethyl 4-(2-methylprop-2-enyl)benzoate Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Ethyl 4-(2-methylprop-2-enyl)benzoate

Comprehensive Analysis of Ethyl 4-(2-methylprop-2-enyl)benzoate (CAS No. 514821-16-0): Properties, Applications, and Industry Trends

Ethyl 4-(2-methylprop-2-enyl)benzoate (CAS 514821-16-0) is a specialized ester compound gaining attention in fragrance, pharmaceutical, and fine chemical industries. This benzoate derivative features a unique molecular structure combining an ethyl ester group with a 2-methylprop-2-enyl substituent, making it valuable for synthetic applications. Recent studies highlight its role as a flavor and fragrance intermediate, particularly in creating fruity or floral notes, aligning with the growing demand for sustainable aroma chemicals.

The compound's CAS number 514821-16-0 serves as a critical identifier for researchers investigating ester-based synthetic pathways. With molecular formula C₁₃H₁₆O₂ and average molecular weight 204.26 g/mol, its physicochemical properties include moderate solubility in organic solvents and stability under standard storage conditions. Industry reports indicate rising interest in such functionalized benzoates for green chemistry applications, as they often exhibit lower toxicity profiles compared to traditional aromatic compounds.

In fragrance development, Ethyl 4-(2-methylprop-2-enyl)benzoate demonstrates exceptional versatility. Perfumers value its ability to enhance top notes in cosmetic formulations while providing excellent fixation properties. Market analysis reveals increased searches for "long-lasting ester fragrances" and "bio-based aroma chemicals" – trends this compound addresses through its balanced volatility and renewable synthesis potential. Regulatory databases confirm its compliance with IFRA and REACH standards for cosmetic use.

Pharmaceutical researchers are exploring CAS 514821-16-0 as a potential building block for drug discovery. Its benzoate core structure shows promise in medicinal chemistry, particularly for designing prodrugs with improved bioavailability. Patent literature describes derivatives of this compound in targeted drug delivery systems, correlating with growing interest in "ester prodrug design" and "controlled release formulations" across academic publications.

Synthetic methodologies for Ethyl 4-(2-methylprop-2-enyl)benzoate continue to evolve. Recent journal articles highlight innovative catalytic esterification techniques that improve yield while reducing energy consumption – a response to industry demands for "green synthesis of specialty chemicals". Analytical characterization typically involves GC-MS, HPLC, and ¹H/¹³C NMR spectroscopy, with spectral data becoming increasingly important for quality control in high-purity chemical production.

The commercial landscape for CAS 514821-16-0 reflects broader market shifts toward performance chemicals. Suppliers now emphasize sustainable sourcing and carbon-neutral production processes to meet ESG criteria. Technical datasheets frequently highlight applications in advanced material science, including polymer modifiers and specialty coatings, where its aromatic-allylic structure contributes to desired material properties.

Storage and handling recommendations for Ethyl 4-(2-methylprop-2-enyl)benzoate follow standard organic compound protocols. Manufacturers typically suggest amber glass containers under inert atmosphere for long-term preservation, with stability studies confirming negligible degradation under recommended conditions. These protocols align with best practices for laboratory chemical management and industrial material stewardship programs.

Future research directions for this compound may explore its potential in biocatalysis and enzymatic transformation systems. The growing field of white biotechnology could leverage its molecular structure for developing novel bio-based platform chemicals. Such developments would address the increasing market demand for "sustainable chemical alternatives" while maintaining performance characteristics required by end-use industries.